Cas no 114429-07-1 (tert-Butyl 2-cyanonicotinate)

• Product name: tert-Butyl 2-cyanonicotinate
• CAS No: 114429-07-1
• MF: C₁₁H₁₂N₂O₂
• MW: 204.22518
• CID: 132384
• PubChem ID: 29921653

tert-Butyl 2-cyanonicotinate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-cyanonicotinate
• 3-Pyridinecarboxylicacid, 2-cyano-, 1,1-dimethylethyl ester
• tert-butyl 2-cyanopyridine-3-carboxylate
• TERT-BUTYL-2-CYANONICTINATE
• AB31412
• AC-14265
• AK140225
• KB-61426
• Tert-butyl-2-cyanonicotinate
• AKOS015908934
• 3-Pyridinecarboxylicacid,2-cyano-,1,1-dimethylethyl ester
• DTXSID90652153
• FT-0693987
• tert-Butyl2-cyanonicotinate
• 114429-07-1
• 3-Pyridinecarboxylic acid, 2-cyano-, 1,1-dimethylethyl ester

• Inchi： InChI=1S/C11H12N2O2/c1-11(2,3)15-10(14)8-5-4-6-13-9(8)7-12/h4-6H,1-3H3
• InChI Key： IEELOAPOCDWITJ-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)C1=C(C#N)N=CC=C1

Computed Properties

• Exact Mass: 204.08996
• Monoisotopic Mass: 204.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63A^2

Experimental Properties

• Density: 1.14
• Boiling Point: 337°Cat760mmHg
• Flash Point: 157.6°C
• Refractive Index: 1.517
• PSA: 62.98